2-(3-Chloropropyl)-1,3-benzoxazole
Overview
Description
2-(3-Chloropropyl)-1,3-benzoxazole, also known as CPB, is an organic compound with a wide range of applications in the fields of chemistry and biology. It is a member of the benzoxazole family, which includes other compounds such as 2-aminobenzoxazole, 2-hydroxybenzoxazole, and 2-methylbenzoxazole. CPB has a wide range of applications in the fields of chemistry and biology due to its unique properties. It is used as a reagent in several reactions, including the synthesis of a variety of organic compounds and the preparation of polymers. Additionally, CPB has been found to have several biological properties and has been studied for its potential use in drug development.
Scientific Research Applications
2-(3-Chloropropyl)-1,3-benzoxazole has been studied for its potential use in the development of new drugs. It has been found to have several biological properties, including anti-inflammatory, anti-viral, and anti-cancer activities. Additionally, 2-(3-Chloropropyl)-1,3-benzoxazole has been studied for its potential use as a reagent in organic synthesis. It has been found to be a useful reagent in the synthesis of several organic compounds, including polymers, pharmaceuticals, and agrochemicals.
Mechanism of Action
The mechanism of action of 2-(3-Chloropropyl)-1,3-benzoxazole is not well understood. However, it is believed that 2-(3-Chloropropyl)-1,3-benzoxazole has several biological activities, including anti-inflammatory, anti-viral, and anti-cancer activities. It is believed that 2-(3-Chloropropyl)-1,3-benzoxazole binds to specific proteins in cells, which leads to the disruption of cellular processes and the inhibition of cell growth. Additionally, 2-(3-Chloropropyl)-1,3-benzoxazole has been found to act as an antioxidant, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
2-(3-Chloropropyl)-1,3-benzoxazole has been found to have several biochemical and physiological effects. In vitro studies have shown that 2-(3-Chloropropyl)-1,3-benzoxazole has anti-inflammatory, anti-viral, and anti-cancer activities. Additionally, 2-(3-Chloropropyl)-1,3-benzoxazole has been found to act as an antioxidant, which may be beneficial in the treatment of certain diseases. In vivo studies have also demonstrated that 2-(3-Chloropropyl)-1,3-benzoxazole has several beneficial effects, including the inhibition of tumor growth and the suppression of inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3-Chloropropyl)-1,3-benzoxazole in laboratory experiments is its low cost and easy availability. Additionally, 2-(3-Chloropropyl)-1,3-benzoxazole is considered to be a safe and non-toxic compound. However, there are some limitations to using 2-(3-Chloropropyl)-1,3-benzoxazole in laboratory experiments. For example, 2-(3-Chloropropyl)-1,3-benzoxazole is not soluble in water, which limits its use in certain reactions. Additionally, 2-(3-Chloropropyl)-1,3-benzoxazole has a relatively low solubility in organic solvents, which can make it difficult to use in certain reactions.
Future Directions
The future of 2-(3-Chloropropyl)-1,3-benzoxazole is promising, as it has been found to have several potential applications in the fields of chemistry and biology. In the future, 2-(3-Chloropropyl)-1,3-benzoxazole may be used in the development of new drugs, as it has been found to have several beneficial biological activities. Additionally, 2-(3-Chloropropyl)-1,3-benzoxazole may be used in the synthesis of a variety of organic compounds, such as polymers, pharmaceuticals, and agrochemicals. Finally, 2-(3-Chloropropyl)-1,3-benzoxazole may be used in the development of new materials, such as catalysts and sensors.
Synthesis Methods
2-(3-Chloropropyl)-1,3-benzoxazole can be synthesized using a variety of methods. One of the most common methods is the reaction of 3-chloropropionyl chloride and 1,3-benzoxazole in the presence of an acid catalyst, such as sulfuric acid. The reaction proceeds through a nucleophilic substitution reaction, resulting in the formation of 2-(3-Chloropropyl)-1,3-benzoxazole. Other methods of synthesis include the reaction of 3-chloropropionyl chloride and 1,3-benzoxazole in the presence of a base catalyst, such as sodium hydroxide, and the reaction of 3-chloropropionyl chloride and 1,3-benzoxazole in the presence of an oxidizing agent, such as sodium hypochlorite.
properties
IUPAC Name |
2-(3-chloropropyl)-1,3-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCCSSFGYRMYCFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)CCCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chloropropyl)-1,3-benzoxazole | |
CAS RN |
51111-00-3 |
Source
|
| Record name | 2-(3-chloropropyl)-1,3-benzoxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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